Cas no 2567498-14-8 (methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride)

• Product Name: methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride
• CAS No: 2567498-14-8
• MF: C₁₀H₂₂Cl₂N₂O₂
• MW: 273.199881076813
• MDL: MFCD32879284
• CID: 5656574
• PubChem ID: 155822958
• Update Time: 2025-10-24

methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27695803
• methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride
• 2567498-14-8
• Methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate;dihydrochloride

• MDL： MFCD32879284
• Inchi： 1S/C10H20N2O2.2ClH/c1-12-5-3-8(4-6-12)7-9(11)10(13)14-2;;/h8-9H,3-7,11H2,1-2H3;2*1H
• InChI Key： FAYZSLPSACHIJB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C(CC1CCN(C)CC1)N)=O

Computed Properties

• Exact Mass: 272.1058333g/mol
• Monoisotopic Mass: 272.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride

Introduction to Methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate Dihydrochloride (CAS No. 2567498-14-8)

Methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride, identified by its CAS number 2567498-14-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride incorporates several key functional groups that contribute to its unique chemical properties. The presence of an amino group (-NH₂) and a carboxylate group (-COOCH₃) provides opportunities for various chemical modifications and interactions, which are crucial for designing molecules with specific pharmacological effects.

In recent years, there has been growing interest in the development of drugs that target neurological disorders. The piperidine moiety in the compound's structure, specifically the 1-methylpiperidin-4-yl group, is known to enhance binding affinity to certain biological targets. This feature makes methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride a promising candidate for further investigation in the context of central nervous system (CNS) therapies.

Current research in pharmaceutical chemistry increasingly relies on computational methods to predict the biological activity of compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been instrumental in identifying potential drug candidates like methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride. These methods allow researchers to evaluate the interactions between the compound and biological targets with high precision, thereby expediting the drug discovery process.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability and more effective drug delivery systems. This property makes methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride particularly suitable for formulation into oral or injectable medications.

Recent studies have highlighted the importance of structural diversity in drug design. The unique combination of functional groups in methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride allows for versatile chemical modifications, enabling researchers to fine-tune its pharmacological properties. Such flexibility is essential for developing compounds that exhibit high efficacy and minimal side effects.

The synthesis of methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability. These improvements are crucial for transitioning promising candidates from laboratory research to clinical development.

In conclusion, methyl 2-amino-3-(1-methylpiperidin-4-yl)propanoate dihydrochloride (CAS No. 2567498-14-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a compelling subject for further research. As computational and synthetic methodologies continue to evolve, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.